Cas no 71056-94-5 (1-methyl-5-nitroindole-2-carboxylic Acid)

• Product Name: 1-methyl-5-nitroindole-2-carboxylic Acid
• CAS No: 71056-94-5
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD02320870
• CID: 1747936
• PubChem ID: 12477536
• Update Time: 2025-05-23

1-methyl-5-nitroindole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitroindole-2-carboxylic acid
• AC1Q3XM0
• Oprea1_012580
• PubChem16242
• 1-Methyl-5-nitroindol-2-carbonsaeure
• 1-methyl-5-nitro-indole-2-carboxylic acid
• 1-methyl-5-nitro-1H-indole-2-carboxylic acid
• 1-methyl-5-nitro-2-indolcarboxylic acid
• SureCN3052651
• T6531393
• AG-G-78052
• CTK5D3402
• 1H-Indole-2-carboxylic acid, 1-methyl-5-nitro-
• W18845
• AKOS030618404
• AS-66258
• SCHEMBL3052651
• Z600615400
• 71056-94-5
• IRQPCRXWJLFPLG-UHFFFAOYSA-N
• DTXSID70499760
• EN300-50485
• CS-0250327
• 1-methyl-5-nitroindole-2-carboxylic Acid

• MDL： MFCD02320870
• Inchi： 1S/C10H8N2O4/c1-11-8-3-2-7(12(15)16)4-6(8)5-9(11)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： IRQPCRXWJLFPLG-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C=CC=2N1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04800
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.05000
• LogP: 2.30790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-methyl-5-nitroindole-2-carboxylic Acid

Exploring the Potential of 1-Methyl-5-Nitroindole-2-Carboxylic Acid: A Comprehensive Overview

The compound 1-methyl-5-nitroindole-2-carboxylic acid (CAS No. 71056-94-5) is a fascinating molecule with a diverse range of applications and research potential. This compound, characterized by its unique structure, has garnered significant attention in the scientific community due to its intriguing properties and versatile functionalities. In this article, we delve into the latest research findings, structural insights, and potential applications of 1-methyl-5-nitroindole-2-carboxylic acid, providing a comprehensive understanding of its significance in modern chemistry and related fields.

1-Methyl-5-nitroindole-2-carboxylic acid belongs to the class of indole derivatives, which are widely studied for their biological activities and synthetic versatility. The indole ring system, a heterocyclic structure consisting of a benzene ring fused with a pyrrole ring, forms the core of this molecule. The substitution pattern on the indole ring plays a crucial role in determining its chemical reactivity and biological effects. In this case, the methyl group at position 1 and the nitro group at position 5 introduce distinct electronic and steric effects, making this compound particularly interesting for further exploration.

Recent studies have highlighted the potential of 1-methyl-5-nitroindole-2-carboxylic acid in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, researchers have investigated its role as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. The carboxylic acid group at position 2 provides an excellent site for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. This makes 1-methyl-5-nitroindole-2-carboxylic acid a valuable building block in medicinal chemistry.

In addition to its pharmacological applications, 1-methyl-5-nitroindole-2-carboxylic acid has also been explored for its potential in agrochemicals. The nitro group at position 5 imparts electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets such as enzymes or receptors. This property has led to investigations into its use as a herbicide or fungicide, where it can disrupt key biochemical pathways in pests or pathogens. Recent advancements in green chemistry have further emphasized the importance of developing eco-friendly compounds like 1-methyl-5-nitroindole-2-carboxylic acid, which can contribute to sustainable agricultural practices.

The synthesis of 1-methyl-5-nitroindole-2-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation and nitration. These methods allow for precise control over the substitution pattern on the indole ring, ensuring high purity and reproducibility. Researchers have also explored alternative routes using microwave-assisted synthesis or catalytic systems to improve reaction efficiency and reduce environmental impact. Such innovations highlight the ongoing efforts to optimize the production of this compound for industrial applications.

From a structural perspective, 1-methyl-5-nitroindole-2-carboxylic acid exhibits unique electronic properties that make it suitable for advanced materials research. The combination of electron-donating (methyl) and electron-withdrawing (nitro) groups creates a polar environment around the indole ring, which can influence its interaction with other molecules or surfaces. This property has led to explorations in polymer chemistry, where derivatives of this compound can be used to design novel materials with tailored optical or electronic properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of 1-methyl-5-nitroindole-2-carboxylic acid in various chemical environments. By employing quantum mechanical calculations and molecular docking studies, scientists can gain insights into its binding affinity with target proteins or enzymes. These computational tools not only accelerate drug discovery processes but also provide valuable information for optimizing the molecule's structure for specific applications.

In conclusion, 1-methyl-5-nitroindole-2-carboxylic acid (CAS No. 71056-94-) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in fields ranging from pharmaceuticals to materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to make significant contributions to both academic research and industrial innovation.